Cas no 1261969-71-4 (3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid)
1261969-71-4 structure
Product Name:3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid
CAS No:1261969-71-4
MF:C16H14O5
MW:286.279365062714
MDL:MFCD18321238
CID:2766694
PubChem ID:53227129
Update Time:2025-04-21
3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30690716
- 5-Methoxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 5-Methoxy-4'-(methoxycarbonyl)-[1,1'-biphenyl]-3-carboxylic acid
- 3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
- A1-75492
- 3-(4-METHOXYCARBONYLPHENYL)-5-METHOXYBENZOIC ACID
- MFCD18321238
- 1261969-71-4
- 3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid
-
- MDL: MFCD18321238
- Inchi: 1S/C16H14O5/c1-20-14-8-12(7-13(9-14)15(17)18)10-3-5-11(6-4-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
- InChI Key: COZJUBSGNYPUNK-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 286.08412354Da
- Monoisotopic Mass: 286.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 72.8Ų
3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328457-5 g |
3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%; . |
1261969-71-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328457-5g |
3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%; . |
1261969-71-4 | 95% | 5g |
€1159.00 | 2024-06-08 |
3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
1261969-71-4 (3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid) Related Products
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- 1261901-31-8(Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate)
- 1261924-40-6(3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid)
- 1261904-00-0(Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-4-carboxylate)
- 741671-56-7(Benzoic acid, 3,5-bis([1,1':3',1''-terphenyl]-5'-ylmethoxy)-, methyl ester)
- 155061-61-3(ethyl 4-(3-methoxyphenyl)benzoate)
- 1261908-17-1(3-(4-Ethoxycarbonylphenyl)-5-methoxybenzoic acid)
- 1355247-10-7(Methyl 4-(3-ethoxyphenyl)benzoate)
- 19617-68-6(Methyl 4'-Methoxy-1,1'-biphenyl-3-carboxylate)
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